Cas no 2172250-13-2 (5-(chloromethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione)

• Product Name: 5-(chloromethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione
• CAS No: 2172250-13-2
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 6395105
• PubChem ID: 165588850
• Update Time: 2025-11-01

5-(chloromethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione
• EN300-1620917
• 2172250-13-2

• Inchi： 1S/C12H18ClNO2/c1-8(2)4-5-12(3)10(15)9(6-13)7-14-11(12)16/h7-8H,4-6H2,1-3H3,(H,14,16)
• InChI Key： DOQNUHQJZSPQTN-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(C(C)(C1=O)CCC(C)C)=O

Computed Properties

• Exact Mass: 243.1026065g/mol
• Monoisotopic Mass: 243.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 5-(chloromethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione

Comprehensive Overview of 5-(chloromethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172250-13-2)

The compound 5-(chloromethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172250-13-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydropyridine core with chloromethyl and 3-methylbutyl substituents, makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its resemblance to bioactive scaffolds found in natural products.

In recent years, the demand for novel heterocyclic compounds like 5-(chloromethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione has surged due to their versatility in medicinal chemistry. This compound's CAS No. 2172250-13-2 is frequently searched in academic databases, reflecting its relevance in developing enzyme inhibitors and receptor modulators. Its chloromethyl group offers a reactive site for further derivatization, enabling the creation of libraries for high-throughput screening.

The synthesis of 5-(chloromethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione involves multi-step organic reactions, often starting from readily available precursors like 3-methylbutyraldehyde. Optimizing its yield and purity is a key focus for industrial-scale production, as highlighted in recent patents. Environmental sustainability in synthesis is another hot topic, with researchers exploring greener catalysts and solvent-free conditions to reduce waste.

From a pharmacological perspective, the tetrahydropyridine-2,4-dione moiety is structurally analogous to fragments found in neurologically active compounds. This has led to speculation about its potential in treating neurodegenerative diseases, a trending area in biomedical research. Computational studies suggest that derivatives of this compound could interact with GABA receptors or ion channels, though experimental validation is ongoing.

In agrochemical applications, the 3-methylbutyl side chain of CAS No. 2172250-13-2 may contribute to lipophilicity, enhancing membrane penetration in pest control formulations. With the global push for eco-friendly pesticides, this compound's biodegradability profile is under investigation. Its mode of action could complement existing pyridine-based agrochemicals, addressing resistance issues in crop protection.

Analytical characterization of 5-(chloromethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione typically employs NMR spectroscopy, mass spectrometry, and HPLC. Recent advancements in AI-assisted molecular property prediction have accelerated its study, allowing researchers to simulate stability and reactivity before lab synthesis. This aligns with the growing interest in computational chemistry tools across industries.

Storage and handling recommendations for this compound emphasize protection from moisture due to the reactivity of its chloromethyl group. While not classified as hazardous under standard protocols, proper laboratory safety measures should always be followed—a frequently searched topic among new researchers. Stability studies indicate that it remains intact under inert atmospheres at low temperatures.

The commercial availability of CAS No. 2172250-13-2 through specialty chemical suppliers has expanded in response to research demand. Pricing trends reflect its niche status, with bulk quantities attracting attention from contract research organizations. Custom synthesis services increasingly include this compound in their catalogs, particularly for fragment-based drug design projects.

Future research directions for 5-(chloromethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione may explore its chiral derivatives, as the asymmetric center at the 3-position could yield stereoselective bioactivity. The compound's potential in metal-organic frameworks (MOFs) for catalytic applications is another emerging area, tying into the broader interest in functional materials.

In conclusion, 5-(chloromethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione represents a compelling case study in modern specialty chemicals development. Its dual relevance to life sciences and material innovation ensures continued scientific engagement, while its CAS No. 2172250-13-2 serves as a key identifier for researchers navigating chemical databases worldwide.